Cas no 1261904-47-5 (5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid)

• Product Name: 5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid
• CAS No: 1261904-47-5
• MF: C₁₄H₁₂ClNO₃
• MW: 277.702982902527
• CID: 2762480
• PubChem ID: 53223453
• Update Time: 2025-04-21

5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid, 95%
• 5-(3-CHLORO-2-METHYLPHENYL)-2-METHOXYNICOTINIC ACID
• MFCD18317584
• 1261904-47-5
• DTXSID40687612
• 5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid

• Inchi： 1S/C14H12ClNO3/c1-8-10(4-3-5-12(8)15)9-6-11(14(17)18)13(19-2)16-7-9/h3-7H,1-2H3,(H,17,18)
• InChI Key： PJXBIWBYEUNGQI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 277.0505709Da
• Monoisotopic Mass: 277.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4Ų